Cas no 1261855-03-1 (Methyl 4-(2,3-difluorophenyl)picolinate)

• Product Name: Methyl 4-(2,3-difluorophenyl)picolinate
• CAS No: 1261855-03-1
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4965758
• Update Time: 2025-05-27

Methyl 4-(2,3-difluorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2,3-difluorophenyl)picolinate

• Inchi： 1S/C13H9F2NO2/c1-18-13(17)11-7-8(5-6-16-11)9-3-2-4-10(14)12(9)15/h2-7H,1H3
• InChI Key： ICXNDRMQVQGZOC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CN=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 249.06013485 g/mol
• Monoisotopic Mass: 249.06013485 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2
• Molecular Weight: 249.21

Additional information on Methyl 4-(2,3-difluorophenyl)picolinate

Comprehensive Overview of Methyl 4-(2,3-difluorophenyl)picolinate (CAS No. 1261855-03-1)

Methyl 4-(2,3-difluorophenyl)picolinate (CAS No. 1261855-03-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the picolinate ester family, characterized by its unique 2,3-difluorophenyl substitution, which enhances its reactivity and selectivity in various synthetic applications. Researchers and industry professionals often search for high-purity Methyl 4-(2,3-difluorophenyl)picolinate due to its critical role in developing novel drug intermediates and bioactive molecules.

The growing demand for fluorinated aromatic compounds like Methyl 4-(2,3-difluorophenyl)picolinate is driven by their exceptional stability and bioactivity. Fluorination is a key strategy in modern drug design, as highlighted by trending topics such as "fluorine in medicinal chemistry" and "sustainable fluorination techniques." This compound’s CAS No. 1261855-03-1 is frequently queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.

From a synthetic perspective, Methyl 4-(2,3-difluorophenyl)picolinate serves as a versatile building block for constructing complex heterocycles. Its picolinate ester moiety facilitates coupling reactions, while the difluorophenyl group introduces electron-withdrawing effects, optimizing yields in cross-coupling and nucleophilic substitution reactions. These properties align with the rising interest in "green chemistry" and "atom-efficient synthesis," making it a focal point for sustainable research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and structure of CAS No. 1261855-03-1. Quality control is paramount, as impurities can significantly impact downstream applications. Searches for "analytical methods for fluorinated compounds" and "picolinate ester characterization" reflect the need for reliable protocols in handling this compound.

In the pharmaceutical sector, Methyl 4-(2,3-difluorophenyl)picolinate is explored for its potential in kinase inhibitor development and central nervous system (CNS) therapeutics. Its structural features mimic bioactive scaffolds, resonating with popular queries like "CNS drug candidates 2024" and "kinase-targeted therapies." Such applications highlight its relevance in cutting-edge drug discovery.

Regulatory compliance and safety are also critical for CAS No. 1261855-03-1. While not classified as hazardous, proper handling under Good Laboratory Practices (GLP) is advised. This aligns with searches for "safe handling of fluorinated aromatics" and "regulatory guidelines for research chemicals," ensuring user awareness and adherence to best practices.

In conclusion, Methyl 4-(2,3-difluorophenyl)picolinate (CAS No. 1261855-03-1) is a pivotal compound bridging synthetic chemistry and life sciences. Its multifaceted applications, coupled with trending scientific interests, solidify its position as a valuable asset for researchers aiming to innovate in drug development and material science.